3-chloro-N-(5-chloro-2-methoxyphenyl)propanamide

• IUPAC Name: 3-chloro-N-(5-chloro-2-methoxyphenyl)propanamide
• InChI: InChI=1S/C10H11Cl2NO2/c1-15-9-3-2-7(12)6-8(9)13-10(14)4-5-11/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key: DXHGFUVWTWXSFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CCCl
• Molecular Formula: C10H11Cl2NO2
• DSSTOX Substance ID: DTXSID20364893
• Molecular Weight: 248.10 g/mol
• CAS RN: 346726-62-3

Description

3-chloro-N-(5-chloro-2-methoxyphenyl)propanamide is a chemical compound with the molecular formula C10H11Cl2NO2 and a molecular weight of 248.11. It is a solid substance that is used for research purposes.

Molecular Structure Analysis

The InChI code for 3-chloro-N-(5-chloro-2-methoxyphenyl)propanamide is 1S/C10H11Cl2NO2/c1-15-9-3-2-7(12)6-8(9)13-10(14)4-5-11/h2-3,6H,4-5H2,1H3,(H,13,14). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

3-chloro-N-(5-chloro-2-methoxyphenyl)propanamide is a solid substance that should be stored at room temperature. Its melting point is 80°C.

Scientific Research Applications

• Lipoxygenase Inhibition : The compound, as part of a series of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives, has been identified as a potential lipoxygenase inhibitor. This is significant as lipoxygenase is a key enzyme involved in the biosynthesis of leukotrienes, compounds that play a role in inflammatory responses (Aziz‐ur‐Rehman et al., 2016).

• Antinociceptive Properties : Research indicates that derivatives of this compound exhibit varying levels of antinociceptive activity, comparable to standard pain relievers like aspirin. This suggests potential applications in pain management (Önkol et al., 2004).

• Herbicidal Activity : A derivative of this compound, featuring specific structural modifications, showed effective herbicidal activity. This points towards its potential use in agricultural settings for weed control (Liu et al., 2007).

• Antibacterial and Antifungal Properties : Some derivatives have been tested for antibacterial and antifungal activities, suggesting a potential role in fighting infections caused by various microbes (Baranovskyi et al., 2018).

• Melatonin Receptor Binding : Research into phenylalkyl amides, including compounds structurally related to 3-chloro-N-(5-chloro-2-methoxyphenyl)propanamide, has revealed insights into the binding site of the melatonin receptor. This could have implications for the development of sleep aids or treatments for circadian rhythm disorders (Garratt et al., 1996).

• Anticancer Activity : Novel derivatives have demonstrated antioxidant and anticancer activity, suggesting potential in cancer treatment, particularly against glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

• Soil Metabolism : Studies have shown the metabolism of this compound and its derivatives in soil, indicating potential environmental implications or uses in the degradation of pesticides and herbicides (Briggs & Ogilvie, 1971).

Safety And Hazards

The safety data sheet (SDS) for 3-chloro-N-(5-chloro-2-methoxyphenyl)propanamide can be found online. It’s important to note that this compound is for research use only and is not intended for diagnostic or therapeutic use.